2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide
• InChI: InChI=1S/C11H7N5O5S/c17-8(13-9-10(16(18)19)15-21-14-9)5-22-11-12-6-3-1-2-4-7(6)20-11/h1-4H,5H2,(H,13,14,17)
• InChI Key: AHWRFPXYIBHVBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)SCC(=O)NC3=NON=C3[N+](=O)[O-]
• Molecular Formula: C11H7N5O5S
• Molecular Weight: 321.27 g/mol

Description

2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide, also known as BNTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BNTA is a heterocyclic compound that contains a benzoxazole ring and an oxadiazole ring, which are connected by a thioether linkage. This compound has been found to exhibit a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide is not fully understood, but it is thought to involve the formation of a covalent bond between the thioether linkage in 2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide and the thiol group in proteins. This covalent bond results in a change in the fluorescence properties of 2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide, which can be used to detect the presence of protein thiols.
Biochemical and Physiological Effects
2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide has been found to exhibit a variety of biochemical and physiological effects. In addition to its ability to selectively bind to protein thiols, 2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase activity has potential uses in the treatment of diseases that are associated with decreased levels of acetylcholine, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide is its ability to selectively bind to protein thiols, which makes it a useful tool for the detection of changes in protein thiol levels in biological samples. However, one limitation of 2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on 2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide. One area of research could be the development of derivatives of 2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide that exhibit improved selectivity and sensitivity for protein thiols. Another area of research could be the investigation of the potential therapeutic uses of 2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide in the treatment of diseases that are associated with changes in protein thiol levels. Finally, the development of new applications for 2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide, such as its use as a fluorescent probe for the detection of other biomolecules, could also be an area of future research.

Scientific Research Applications

2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide has been found to exhibit a variety of scientific research applications. One of the most promising applications of 2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide is as a fluorescent probe for the detection of protein thiols. 2-(1,3-benzoxazol-2-ylthio)-N-(4-nitro-1,2,5-oxadiazol-3-yl)acetamide has been shown to selectively bind to thiols in proteins, resulting in a fluorescence signal that can be used to monitor protein thiol levels in biological samples. This application has potential uses in the diagnosis and treatment of diseases that are associated with changes in protein thiol levels.